Cas no 1256354-89-8 (2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid)

• Product Name: 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid
• CAS No: 1256354-89-8
• MF: C₉H₁₁BCl₂O₄
• MW: 264.898241281509
• MDL: MFCD17015757
• CID: 828161
• Update Time: 2026-04-29

2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-5-(2-methoxyethoxy)phenyl)boronic acid
• 2,4-DICHLORO-5-(2-METHOXYETHOXY)PHENYLBORONIC ACID;
• 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid

• MDL： MFCD17015757

Computed Properties

• Exact Mass: 264.01300

Experimental Properties

• PSA: 58.92000
• LogP: 0.69840

Additional information on 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid

Introduction to 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic Acid (CAS No. 1256354-89-8)

2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1256354-89-8, features a phenyl ring substituted with two chlorine atoms at the 2- and 4-positions, and an ethoxy group linked via a methoxy moiety at the 5-position. The boronic acid functionality at the core of the molecule imparts reactivity that makes it a valuable intermediate in various synthetic applications.

The significance of 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid lies in its versatility as a building block in organic synthesis. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry that enables the formation of carbon-carbon bonds under mild conditions. The presence of both chlorine and ethoxy groups on the phenyl ring enhances the compound’s reactivity, making it particularly useful in constructing complex molecular architectures. This property has been leveraged in the development of novel pharmaceuticals, where precise molecular modifications are often required to optimize biological activity.

In recent years, research has highlighted the role of 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid in medicinal chemistry. Its structural features make it an attractive candidate for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The boronic acid moiety allows for selective binding interactions with biological targets, while the electron-withdrawing nature of the chlorine substituents enhances binding affinity. Such attributes have positioned this compound as a key intermediate in drug discovery pipelines.

The chemical synthesis of 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the halogenation of a phenol derivative followed by etherification and subsequent boronation. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to introduce the boronic acid functionality efficiently. These synthetic strategies underscore the compound’s importance not only as a target molecule but also as a tool for developing new synthetic methodologies.

From a materials science perspective, 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid has been investigated for its potential applications in polymer chemistry and nanotechnology. Boronic acids are known to exhibit interesting properties when incorporated into polymer backbones, such as responsiveness to environmental stimuli or enhanced biodegradability. The unique substitution pattern of this compound could lead to novel polymers with tailored properties for use in coatings, adhesives, or even biomedicine. Research into its behavior as a monomer or cross-linking agent is ongoing, promising innovative materials solutions.

The pharmaceutical industry has also shown interest in exploring derivatives of 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid for therapeutic applications beyond kinase inhibition. Its ability to form stable complexes with metal ions has led to studies on its potential use in metallodrug development. Additionally, the compound’s boronic acid group can be modified into other functionalities such as esters or amides, expanding its utility in medicinal chemistry libraries. Such modifications allow researchers to fine-tune pharmacokinetic and pharmacodynamic profiles of drug candidates.

Recent advancements in computational chemistry have further enhanced our understanding of 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid’s reactivity and interactions. Molecular modeling studies have provided insights into how this compound behaves within biological systems, aiding in rational drug design. By predicting binding affinities and metabolic stability using computational methods, researchers can accelerate the development of novel therapeutics incorporating this scaffold. These computational approaches complement experimental efforts by offering cost-effective and high-throughput screening capabilities.

The environmental impact of using 2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid as an intermediate also deserves consideration. While boron compounds are generally not classified as hazardous materials under current regulations (CAS No.) 1256354-89-8, sustainable practices should be adopted during synthesis and disposal to minimize ecological footprints. Green chemistry principles encourage optimizing synthetic routes to reduce waste generation and energy consumption without compromising efficiency—a critical consideration for large-scale industrial applications.

In conclusion, 1256354-89-8 continues to be an important chemical entity with broad applications across pharmaceuticals and materials science fields due to its unique structural features: specifically, 2-chlorophenol, 3-chlorophenol,and others . As research progresses, 1256354-89-8 will likely find even more innovative uses that highlight its versatility as both an intermediate and a functional material component.